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Compound of Interest

Compound Name: T56-LIMKi

Cat. No.: B15606385 Get Quote

For researchers, scientists, and drug development professionals handling T56-LIMKi,
adherence to proper disposal protocols is essential to ensure laboratory safety and

environmental protection. T56-LIMKi is classified as acutely toxic if swallowed and may cause

long-lasting harmful effects to aquatic life, necessitating careful management of its waste

stream.

Immediate Safety and Handling
Before disposal, it is crucial to understand the hazards associated with T56-LIMKi. The

compound is designated as acutely toxic (Oral, Category 3) and presents a chronic hazard to

the aquatic environment (Category 4).[1] The appropriate personal protective equipment (PPE),

including safety glasses, gloves, and a lab coat, should be worn at all times when handling this

compound.

Quantitative Hazard Data
The following table summarizes the key hazard classifications for T56-LIMKi.
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Hazard
Classification

Code Description
GHS
Pictogram

Signal Word

Acute Toxicity,

Oral
H301

Toxic if

swallowed
☠️ (GHS06) Danger

Hazardous to the

Aquatic

Environment,

Long-term

H413

May cause long

lasting harmful

effects to aquatic

life

No Pictogram No Signal Word

Data sourced from Sigma-Aldrich safety information.[1]

Step-by-Step Disposal Protocol
The disposal of T56-LIMKi and its containers must be conducted in accordance with local,

state, and federal regulations for hazardous waste.

Experimental Protocol for Waste Disposal:

Segregation of Waste:

Collect all waste materials containing T56-LIMKi, including unused solid compound,

solutions, and contaminated consumables (e.g., pipette tips, vials, gloves), in a designated

and clearly labeled hazardous waste container.

The container must be compatible with the chemical properties of T56-LIMKi and any

solvents used.

Labeling:

The waste container must be labeled with the words "Hazardous Waste" and the full

chemical name: "3-Methyl-N-[3-[[[3-(trifluoromethyl)phenyl]amino]carbonyl]phenyl]-5-

isoxazolecarboxamide" or "T56-LIMKi".

The label should also include the relevant hazard pictograms (Skull and Crossbones).

Storage:
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Store the sealed hazardous waste container in a designated, secure, and well-ventilated

secondary containment area, away from incompatible materials.

Storage should be at a controlled temperature as specified for the compound (often 2-8°C

for the solid form).

Disposal Request:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of the hazardous waste.

Do not dispose of T56-LIMKi down the drain or in regular trash. P273, "Avoid release to

the environment," is a key precautionary statement.[1]

Emergency Procedure:

In case of accidental ingestion, follow the precautionary statement P301 + P310: "IF

SWALLOWED: Immediately call a POISON CENTER or doctor/physician."[1]

In case of a spill, contain the spill using appropriate absorbent materials, and follow your

institution's established spill cleanup procedures for toxic chemicals.

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of T56-LIMKi.
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Caption: Workflow for the safe disposal of T56-LIMKi waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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